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Compound of Interest

Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B1159698

A comprehensive review of available scientific literature reveals a significant gap in research
regarding the efficacy of the sesquiterpenoid 4(15),11-Oppositadien-1-ol as an insecticide
against various insect species. While the compound has been identified and isolated, notably
from the roots of Helan aromatica (also known as Aglaia odorata), dedicated studies evaluating
its specific insecticidal or repellent properties are not presently available in published research.

[1]

Consequently, the creation of a detailed comparison guide, including quantitative data on its
performance against other insecticides, specific experimental protocols for its bioassays, and
diagrams of its potential signaling pathways, cannot be fulfilled at this time. Such a guide
requires a foundation of experimental data that does not yet appear to exist in the scientific
domain.

While research into the insecticidal activities of essential oils from various plant species,
including those from the Bursera genus, is ongoing, these studies focus on the complex
mixtures of compounds within the oils rather than the specific effects of isolated
sesquiterpenoids like 4(15),11-Oppositadien-1-ol.[2][3][4][5] These essential oils often contain
a diverse array of monoterpenoids and sesquiterpenoids, and their overall bioactivity is the
result of the synergistic or antagonistic effects of these components.

For researchers, scientists, and drug development professionals interested in the potential of
novel natural compounds for pest management, the lack of data on 4(15),11-Oppositadien-1-
ol may represent a promising area for future investigation. Foundational research would be

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1159698?utm_src=pdf-interest
https://www.benchchem.com/product/b1159698?utm_src=pdf-body
https://www.invivochem.com/product/V96336
https://www.benchchem.com/product/b1159698?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37975981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10724095/
https://www.researchgate.net/publication/375716994_Acaricidal_and_insecticidal_activity_of_essential_oils_obtained_from_the_aerial_parts_of_three_Mexican_Bursera_species
https://www.researchgate.net/publication/233116100_Chemical_Composition_and_Insecticidal_Activity_of_the_Essential_Oils_from_Bursera_hollickii_Britton_Found_in_Jamaica
https://www.benchchem.com/product/b1159698?utm_src=pdf-body
https://www.benchchem.com/product/b1159698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

required to determine its spectrum of activity, potency, and mode of action against various
insect pests. Such studies would involve initial screening through standard bioassays, followed
by more in-depth investigations to elucidate its mechanism of action at the molecular level.

Until such research is conducted and published, a direct comparison of 4(15),11-
Oppositadien-1-ol with other insecticidal agents remains speculative. The scientific community
awaits primary research to uncover the potential of this and many other isolated natural
compounds in the ongoing search for effective and environmentally benign pest control
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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